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Compound of Interest

Compound Name: Teuflin

CAS No.: 72541-00-5

Cat. No.: B15890479

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

identification, and properties of Teuflin, a neo-clerodane diterpenoid. The information is

curated for researchers, scientists, and professionals in the field of drug development who are

interested in the therapeutic potential of natural products.

Chemical Structure and Identification
Teuflin, a diterpenoid isolated from plants of the Teucrium genus, possesses a complex

polycyclic structure. Its molecular framework is characterized by a fused ring system, a furan

moiety, and specific stereochemistry that is crucial for its biological activity. The definitive

structure of Teuflin was established through X-ray crystallographic analysis.[1]

Below is a summary of the key chemical identifiers for Teuflin:
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Identifier Value

IUPAC Name

(1R,5'S,8S,9R,10R)-5'-(furan-3-yl)-10-

methylspiro[2-oxatricyclo[6.3.1.04,12]dodec-

4(12)-ene-9,3'-oxolane]-2',3-dione

SMILES String

C[C@@H]1C[C@@H]2C3=C(CCC[C@@H]3[C

@@]14C--INVALID-LINK--

C5=COC=C5)C(=O)O2

InChI Key XJRMFKRYVTYFPN-NQFCYCSRSA-N

CAS Number 72541-00-5

Molecular Formula C19H20O5

Visualization of Teuflin's Chemical Structure
The following diagram, generated using the DOT language, illustrates the two-dimensional

chemical structure of Teuflin, highlighting its key functional groups and stereochemistry.

2D chemical structure of Teuflin.

Experimental Protocols
Isolation of Teuflin
Teuflin was originally isolated from the aerial parts of Teucrium flavum.[1] A general procedure

for the isolation of diterpenoids from Teucrium species involves the following steps:

Extraction: The powdered plant material is extracted with a suitable solvent, such as

methanol.

Chromatographic Separation: The crude methanol extract is then subjected to semi-

preparative High-Performance Liquid Chromatography (HPLC) for the separation and

purification of individual diterpenoids. A Synergi Max-RP column is often employed with

photodiode array detection to monitor the separation.[2]

Solid-Phase Extraction: For the targeted isolation of specific diterpenoids like Teuflin, a

solid-phase extraction method can be developed. For instance, strata-X sorbents have been
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utilized for the isolation of Teuflin.[2]

Structural Elucidation by X-ray Crystallography
The definitive three-dimensional structure of Teuflin was determined by single-crystal X-ray

diffraction analysis.[1] The general protocol for this technique involves:

Crystallization: A purified sample of Teuflin is crystallized to obtain a single crystal of suitable

quality.

Data Collection: The crystal is mounted on a goniometer and exposed to a monochromatic

X-ray beam. The diffraction pattern, consisting of a series of reflections, is recorded as the

crystal is rotated.

Structure Solution and Refinement: The intensities of the diffracted X-rays are used to

calculate an electron density map of the molecule. This map is then interpreted to determine

the positions of the individual atoms, and the structure is refined to best fit the experimental

data.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific studies detailing the biological activities of Teuflin and the

signaling pathways it may modulate. While other diterpenoids from the Teucrium genus have

been investigated for various pharmacological properties, including anti-inflammatory and

anticancer effects, the specific bioactivity of Teuflin remains an area for future research.

The furan moiety present in Teuflin is a common feature in many biologically active natural

products. Furocoumarins, for example, have been studied for their antineoplastic activity.[3]

However, it is important to note that the overall biological effect of a molecule is determined by

its complete structure and not just a single functional group.

Further investigation is required to elucidate the pharmacological profile of Teuflin and to

identify its potential molecular targets and effects on cellular signaling cascades. Such studies

would be crucial in determining its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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